1-(7-Ethoxy-2-(4-ethoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

• IUPAC Name: 1-[7-ethoxy-2-(4-ethoxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl]ethanone
• InChI: InChI=1S/C26H31N3O4/c1-4-31-20-11-9-19(10-12-20)22-17-23-21-7-6-8-24(32-5-2)25(21)33-26(29(23)27-22)13-15-28(16-14-26)18(3)30/h6-12,23H,4-5,13-17H2,1-3H3
• InChI Key: OGONSVBWILQYCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC=C4)OCC)OC35CCN(CC5)C(=O)C
• Molecular Formula: C26H31N3O4
• Molecular Weight: 449.5 g/mol

Description

The compound “1-(7-Ethoxy-2-(4-ethoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4’-piperidin]-1’-yl)ethanone” is a chemical compound with a complex structure. It is available for purchase from certain chemical suppliers.

Molecular Structure Analysis

The molecular formula of this compound is C24H27N3O3. Its average mass is 405.490 Da and its mono-isotopic mass is 405.205231 Da.

Scientific Research Applications

Novel Spiropiperidines and Their Biological Activities

Research into spiropiperidine derivatives, closely related to the chemical structure of interest, has highlighted their significant biological activities. For instance, spiropiperidines have been synthesized and investigated for their affinity towards σ1- and σ2-receptors, indicating potential applications in neurological and psychiatric disorders (Maier & Wünsch, 2002). The systematic variations in the substituent groups of these compounds can influence their receptor affinities, offering avenues for targeted drug design.

Antimicrobial, Anti-inflammatory, and Antioxidant Activities

Spiro derivatives of 1,10b-dihydro-5H-pyrazolo[1,5-c][1,3]-benzoxazines, which share a part of the structural framework with the compound of interest, have shown antimicrobial, anti-inflammatory, and antioxidant activities. Specific derivatives have demonstrated high antimicrobial activity against strains like S. aureus and exhibited anti-inflammatory effects superior to reference drugs such as diclofenac, as well as high antioxidant activities (Mandzyuk et al., 2020). This suggests potential applications in the development of new therapeutic agents for infectious diseases, inflammation, and oxidative stress-related conditions.

Safety and Hazards

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